25-Desacetyl Rifampicin-d3

Core Science & Biosynthesis

An In-depth Technical Guide to 25-Desacetyl Rifampicin-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 25-Desacetyl Rifampicin-d3, a key molecule in the study of the pharmacokinetics of the front-line tuberculosis drug, Rifampicin. This document details its chemical properties, its role as an internal standard in analytical methodologies, and provides an exemplary experimental protocol for its use.

Introduction

25-Desacetyl Rifampicin is the primary and microbiologically active metabolite of Rifampicin. The parent drug, Rifampicin, undergoes deacetylation in the liver to form this metabolite. Understanding the concentration and pharmacokinetic profile of 25-Desacetyl Rifampicin is crucial for a complete understanding of Rifampicin's efficacy and metabolism. 25-Desacetyl Rifampicin-d3 is the deuterium-labeled analogue of this metabolite. The introduction of stable isotopes, such as deuterium (d3), creates a molecule with a higher molecular weight but chemically identical properties to the endogenous analyte. This characteristic makes it an ideal internal standard for quantitative analysis by mass spectrometry, as it co-elutes with the unlabeled analyte but is distinguishable by its mass-to-charge ratio. This allows for accurate quantification by correcting for variations in sample preparation and instrument response.

Core Data Presentation

The following tables summarize the key quantitative data for 25-Desacetyl Rifampicin and its deuterated form.

Property	25-Desacetyl Rifampicin	25-Desacetyl Rifampicin-d3
Synonyms	Desacetylrifampicin, 25-O-deacetyl-3-[(E)-[(4-methyl-1-piperazinyl)imino]methyl]-rifamycin	25-O-Deacetyl-3-[(E)-[(4-(methyl-d3)-1-piperazinyl)imino]methyl]rifamycin, 25-Deacetylrifampicin-d3
CAS Number	16783-99-6	Not available
Molecular Formula	C₄₁H₅₆N₄O₁₁	C₄₁H₅₃D₃N₄O₁₁
Molecular Weight	780.9 g/mol	783.92 g/mol
Appearance	Reddish orange to brown orange solid	Reddish orange solid
Purity	≥95%	Highly Purified
Solubility	Slightly soluble in DMSO	No data available
Storage	-20°C	-20°C

Table 1: Chemical and Physical Properties. This table provides a side-by-side

In-Depth Technical Guide: Physicochemical and Analytical Characterization of 25-Desacetyl Rifampicin-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical properties and analytical methodologies related to 25-Desacetyl Rifampicin-d3, a deuterated analog of the primary active metabolite of the front-line tuberculosis antibiotic, Rifampicin. This document is intended to serve as a valuable resource for professionals engaged in drug metabolism studies, pharmacokinetic analyses, and the development of bioanalytical assays.

Core Physicochemical Data

The incorporation of deuterium isotopes into drug molecules is a critical technique in drug discovery and development, primarily for use as internal standards in quantitative bioanalysis and for studying metabolic pathways. The key physicochemical properties of 25-Desacetyl Rifampicin-d3 and its non-deuterated parent compound are summarized below.

Compound	Chemical Formula	Molecular Weight ( g/mol )
25-Desacetyl Rifampicin-d3	C41H53D3N4O11	783.92
25-Desacetyl Rifampicin	C41H56N4O11	780.9

Metabolic Pathway of Rifampicin

Rifampicin undergoes extensive metabolism in the liver, with the primary pathway being the deacetylation to its active metabolite, 25-Desacetyl Rifampicin. This biotransformation is a crucial aspect of Rifampicin's overall pharmacokinetic and pharmacodynamic profile.

Caption: Metabolic conversion of Rifampicin to 25-Desacetyl Rifampicin.

Experimental Protocols

The determination of the molecular weight and the quantitative analysis of 25-Desacetyl Rifampicin and its deuterated analog in biological matrices are typically performed using advanced analytical techniques. High-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) is the method of choice for its high sensitivity and specificity.

General Experimental Workflow for Bioanalytical Method

A typical workflow for the analysis of Rifampicin and its metabolites in plasma samples involves sample preparation, chromatographic separation, and mass spectrometric detection.

Caption: Standard workflow for the bioanalysis of Rifampicin metabolites.

Detailed Methodologies

1. Sample Preparation: Protein Precipitation

• To a 50 µL aliquot of human plasma, add a working internal standard solution (e.g., 25-Desacetyl Rifampicin-d3 in methanol).

• Vortex the sample to ensure thorough mixing.

• Add a protein precipitation solvent, such as acetonitrile (typically in a 3:1 ratio to the plasma volume).

• Vortex the mixture vigorously for several minutes to facilitate protein precipitation.

• Centrifuge the samples at high speed (e.g., 13,000 x g) for a sufficient time to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean tube for analysis.

2. Chromatographic Separation: Reversed-Phase HPLC

• Column: A reversed-phase C18 column is commonly used for the separation of Rifampicin and its metabolites.

• Mobile Phase: A gradient elution using a mixture of an aqueous phase (e.g., water with a modifier like formic acid or ammonium formate) and an organic phase (e.

Protocols & Analytical Methods

Application Note: Quantitative Analysis of 25-Desacetyl Rifampicin in Human Plasma using a Novel LC-MS/MS Method with 25-Desacetyl Rifampicin-d3 as an Internal Standard

For Research Use Only. Not for use in diagnostic procedures.

Introduction

Rifampicin is a cornerstone antibiotic in the treatment of tuberculosis and other bacterial infections. Its clinical efficacy is influenced by its pharmacokinetic profile, which exhibits significant interindividual variability. Rifampicin is primarily metabolized in the liver to its main active metabolite, 25-Desacetyl Rifampicin. Monitoring the plasma concentrations of both Rifampicin and 25-Desacetyl Rifampicin is crucial for therapeutic drug monitoring (TDM) and pharmacokinetic studies to optimize treatment outcomes and minimize adverse effects.

This application note details a robust and sensitive Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the quantification of 25-Desacetyl Rifampicin in human plasma. The method employs a stable isotopically labeled internal standard, 25-Desacetyl Rifampicin-d3, to ensure high accuracy and precision. The protocol is designed for researchers, scientists, and drug development professionals requiring a reliable bioanalytical method for this key metabolite.

Principle of the Method

The method involves a simple protein precipitation step for sample clean-up, followed by chromatographic separation on a reverse-phase C18 column. The analyte and internal standard are then detected by a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode with positive electrospray ionization. The use of a stable isotope-labeled internal standard that co-elutes with the analyte allows for accurate quantification by correcting for matrix effects and variations in instrument response.

Metabolic Pathway of Rifampicin

Rifampicin undergoes deacetylation in the liver to form its primary active metabolite, 25-Desacetyl Rifampicin. This metabolic conversion is a key aspect of Rifampicin's overall pharmacological profile.

Application Notes and Protocols for the Analysis of 25-Desacetyl Rifampicin-d3 in Human Plasma

These application notes provide a comprehensive guide for the quantitative analysis of 25-Desacetyl Rifampicin and its deuterated internal standard, 25-Desacetyl Rifampicin-d3, in human plasma. The protocols are intended for researchers, scientists, and drug development professionals working on the bioanalysis of Rifampicin and its metabolites. The methodologies described are based on validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) techniques.

Introduction

Rifampicin is a primary antibiotic used in the treatment of tuberculosis. Its main and microbiologically active metabolite is 25-Desacetyl Rifampicin. Monitoring the plasma concentrations of both Rifampicin and 25-Desacetyl Rifampicin is crucial for therapeutic drug monitoring and pharmacokinetic studies. The use of a stable isotope-labeled internal standard, such as 25-Desacetyl Rifampicin-d3, is essential for accurate and precise quantification by correcting for matrix effects and variations in sample processing.

This document outlines a detailed protocol for sample preparation, LC-MS/MS analysis, and data processing for the quantification of 25-Desacetyl Rifampicin in human plasma.

Experimental Protocols

Materials and Reagents

• Analytes and Internal Standards:

  • 25-Desacetyl Rifampicin

  • 25-Desacetyl Rifampicin-d3 (as internal standard)

  • Rifampicin (optional, for simultaneous analysis)

  • Rifampicin-d8 (optional, as internal standard for Rifampicin)

• Chemicals and Solvents:

  • Methanol (LC-MS grade)

  • Acetonitrile (LC-MS grade)

  • Formic acid (LC-MS grade)

  • Ammonium formate (analytical grade)

  • Ultrapure water

• Biological Matrix:

  • Human plasma (K2EDTA as anticoagulant is suitable)

• Consumables:

  • Polypropylene microcentrifuge tubes (1.5 mL)

  • Autosampler vials

  • Pipette tips

  • Syringe filters (0.22 µm, optional)

  • Solid Phase Extraction (SPE) cartridges or 96-well plates (e.g., Captiva ND Lipids)

Instrumentation

• Liquid Chromatography System: A high-performance or ultra-high-performance liquid chromatography (HPLC or UHPLC) system capable of gradient elution.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Analytical Column: A reversed-phase C18 column is commonly used. Examples include:

  • Supelco Discovery C18 (10 cm × 4.6 mm, 5 µm)

  • Gemini NX C18

  • BEH C18 (1.7 µm, 2.1 × 50 mm)

  • Kinetex C18 (50 × 2.1 mm, 2.6 µm)

Preparation of Stock and Working Solutions

• Primary Stock Solutions (1 mg/mL):

  • Accurately weigh the required amount of 25-Desacetyl Rifampicin and 25-Desacetyl Rifampicin-d3.

  • Dissolve in methanol to obtain a final concentration of 1 mg/mL.

  • Store the stock solutions at 2-8°C in the dark.

• Working Standard Solutions:

  • Prepare serial dilutions of the 25-Desacetyl Rifampicin stock solution with a suitable solvent (e.g., methanol or a mixture of methanol and water) to create a series of working standard solutions for the calibration curve.

• Internal Standard Working Solution:

  • Dilute the 25-Desacetyl Rifampicin-d3 stock solution with a suitable solvent (e.g., acetonitrile with 0.1% formic acid) to a final concentration appropriate for spiking into plasma samples (e.g., a concentration that yields a robust signal in the mass spectrometer).

Sample Preparation: Protein Precipitation

Protein precipitation is a simple and rapid method for sample cleanup.

• Thaw frozen human plasma samples at room temperature.

• Pipette 100 µL of plasma into a 1.5 mL microcentrifuge tube.

• Add 300 µL of the internal standard working solution (e.g., in acetonitrile with 0.1% formic acid). The ratio of precipitation solvent to plasma may be optimized.

• Vortex the mixture vigorously for at least 30 seconds to ensure complete protein precipitation.

• Centrifuge the tubes at high speed (e.g., 16,200 x g) for 25 minutes to pellet the precipitated proteins.

• Transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

The following are typical LC-MS/MS conditions that can be adapted and optimized for a specific instrument.

Liquid Chromatography Conditions:

Parameter	Example Condition 1	Example Condition 2
Column	BEH C18 (1.7 µm, 2.1 × 50 mm)	Kinetex C18 (50 × 2.1 mm, 2.6 µm)
Mobile Phase A	10 mM Ammonium formate in water	0.1% Formic acid in water
Mobile Phase B

Technical Notes & Optimization

Technical Support Center: Analysis of 25-Desacetyl Rifampicin-d3

Welcome to the technical support center for the bioanalysis of 25-Desacetyl Rifampicin-d3. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges related to ion suppression in LC-MS/MS analysis.

Troubleshooting Guide: Reducing Ion Suppression

Ion suppression is a significant challenge in LC-MS/MS-based bioanalysis, leading to reduced sensitivity, accuracy, and reproducibility. This guide provides a systematic approach to identifying and mitigating ion suppression for 25-Desacetyl Rifampicin-d3.

Q1: My 25-Desacetyl Rifampicin-d3 signal is low and inconsistent. How do I know if ion suppression is the cause?

A1: Low and variable signal intensity are classic signs of ion suppression. You can confirm this using two primary methods:

• Post-Column Infusion (PCI): This qualitative technique helps identify at what points during your chromatographic run ion suppression is occurring. A solution of 25-Desacetyl Rifampicin-d3 is continuously infused into the mass spectrometer while a blank matrix extract is injected. A dip in the baseline signal indicates the retention time of interfering components from the matrix.

• Post-Extraction Spike Analysis: This quantitative method determines the extent of ion suppression. You compare the signal response of 25-Desacetyl Rifampicin-d3 in a neat solution to its response when spiked into an extracted blank matrix. A significantly lower signal in the matrix indicates suppression.

Q2: I've confirmed ion suppression. What are the most effective strategies to reduce it?

A2: A multi-pronged approach involving sample preparation, chromatographic optimization, and appropriate use of internal standards is the most effective way to combat ion suppression. The following flowchart outlines a general

Reference Data & Comparative Studies

Cross-Validation of Analytical Methods for Rifampicin and its Metabolite Using 25-Desacetyl Rifampicin-d3 as an Internal Standard: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of two common bioanalytical methods for the quantification of Rifampicin and its primary metabolite, 25-Desacetyl Rifampicin: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with tandem mass spectrometry (LC-MS/MS). The focus of this comparison is a hypothetical cross-validation scenario to assess the interchangeability of data between these two methods, highlighting the role of a deuterated internal standard, 25-Desacetyl Rifampicin-d3, in ensuring the reliability of the LC-MS/MS assay.

Cross-validation of analytical methods is a critical step in drug development, particularly when different analytical techniques are used across various stages of a program or at different analytical sites.[1][2] It ensures that the data generated by different methods are comparable and reliable for making critical decisions. This guide is intended to assist researchers in understanding the methodologies and performance characteristics of these two techniques and in designing their own cross-validation studies.

Comparative Performance of Analytical Methods

The following tables summarize the typical performance characteristics of a validated HPLC-UV method and a hypothetical, yet representative, LC-MS/MS method for the analysis of Rifampicin and 25-Desacetyl Rifampicin. The LC-MS/MS method's performance is based on the use of 25-Desacetyl Rifampicin-d3 as an internal standard, which is a common practice to correct for matrix effects and variability in extraction and ionization.[3][4]

Table 1: Performance Characteristics of HPLC-UV Method for Rifampicin

Parameter	Typical Performance
Linearity Range	0.3 - 25 µg/mL
Correlation Coefficient (r²)	> 0.995
Lower Limit of Quantification (LLOQ)	0.3 µg/mL
Accuracy (% Bias)	Within ±15%
Precision (% CV)	< 15%
Mean Extraction Recovery	90 - 95%

Data synthesized from published literature on HPLC-UV methods for Rifampicin.

Table 2: Performance Characteristics of a Hypothetical LC-MS/MS Method for Rifampicin using 25-Desacetyl Rifampicin-d3 as Internal Standard

Parameter	Typical Performance
Linearity Range	5 - 40,000 ng/mL
Correlation Coefficient (r²)	> 0.999
Lower Limit of Quantification (LLOQ)	5 ng/mL
Accuracy (% Bias)	Within ±10%
Precision (% CV)	< 10%
Mean Extraction Recovery	> 90%

Data synthesized from published literature on LC-MS/MS methods for Rifampicin, incorporating the use of a deuterated internal standard.[3][4]

Table 3: Performance Characteristics of HPLC-UV Method for 25-Desacetyl Rifampicin

Parameter	Typical Performance
Linearity Range	0.1 - 10 µg/mL
Correlation Coefficient (r²)	> 0.99
Lower Limit of Quantification (LLOQ)	0.1 µg/mL
Accuracy (% Bias)	Within ±15%
Precision (% CV)	< 15%
Mean Extraction Recovery	85 - 95%

Data synthesized from published literature on HPLC-UV methods for 25-Desacetyl Rifampicin.

Table 4: Performance Characteristics of a Hypothetical LC-MS/MS Method for 25-Desacetyl Rifampicin using 25-Desacetyl Rifampicin-d3 as Internal Standard

Parameter	Typical Performance
Linearity Range	1 - 5,000 ng/mL
Correlation Coefficient (r²)	> 0.998
Lower Limit of Quantification (LLOQ)	1 ng/mL
Accuracy (% Bias)	Within ±10%
Precision (% CV)	< 10%
Mean Extraction Recovery	> 90%

Data synthesized from published literature on LC-MS/MS methods for 25-Desacetyl Rifampicin, incorporating the use of its own deuterated form as an internal standard.

Experimental Protocols

Detailed methodologies for both the HPLC-UV and the hypothetical LC-MS/MS assays are provided below. These protocols are representative of common practices in bioanalytical laboratories.

HPLC-UV Method Protocol

• Sample Preparation:

  • To 500 µL of plasma, add an internal standard (e.g., a structurally similar but chromatographically resolved compound).

  • Perform protein precipitation by adding 1 mL of acetonitrile.

  • Vortex mix for 1 minute and centrifuge at 10,000 rpm for 10 minutes.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

  • Reconstitute the residue in 200 µL of the mobile phase.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

  • Mobile Phase: A mixture of phosphate buffer and acetonitrile in an isocratic or gradient elution.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 20 µL.

  • Detection: UV detector set at an appropriate wavelength for both Rifampicin and 25-Desacetyl Rifampicin (e.g., 339 nm).[5]

• Quantification:

  • Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the analyte concentration.

  • Determine the concentration of the analytes in the quality control (QC) and unknown samples from the calibration curve.

LC-MS/MS Method Protocol (Hypothetical)

• Sample Preparation:

  • To 100 µL of plasma, add 10 µL of the internal standard working solution (containing 25-Desacetyl Rifampicin-d3 and Rifampicin-d8).

  • Perform protein precipitation by adding 300 µL of acetonitrile.

  • Vortex mix for 1 minute and centrifuge at 12,000 rpm for 10 minutes.

  • Inject a portion of the supernatant directly into the LC-MS/MS system.

• LC-MS/MS Conditions:

  • LC System: A high-performance liquid chromatography system.

  • Column: A suitable C18 or other appropriate column (e.g., 50 mm x 2.1 mm, 2.6 µm).[3]

  • Mobile Phase: A gradient of water with 0.1% formic acid and acetonitrile with 0.1% formic acid.

  • Flow Rate: 0.4 mL/min.

  • Mass Spectrometer: A triple quadrupole mass spectrometer.

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • MRM Transitions: Monitor specific precursor-to-product ion transitions for Rifampicin, 25-Desacetyl Rifampicin, and their respective deuterated internal standards.

• Quantification:

  • Construct a calibration curve by plotting the peak area ratio of the analyte to its corresponding deuterated internal standard against the analyte concentration.

  • Determine the concentration of the analytes in QC and unknown samples from the calibration curve.

Visualizing the Cross-Validation Workflow

The following diagrams illustrate the logical flow of a cross-validation study and the individual analytical method workflows.

Caption: A flowchart illustrating the key steps in a cross-validation study.

Caption: A comparison of the analytical workflows for HPLC-UV and LC-MS/MS methods.

Conclusion

Both HPLC-UV and LC-MS/MS are powerful techniques for the quantification of Rifampicin and its metabolite, 25-Desacetyl Rifampicin, in biological matrices. LC-MS/MS generally offers superior sensitivity and selectivity, making it more suitable for studies requiring low detection limits. The use of a stable isotope-labeled internal standard like 25-Desacetyl Rifampicin-d3 in LC-MS/MS methods is crucial for achieving high accuracy and precision by compensating for potential matrix effects and procedural variations.

References

• 1. fda.gov [fda.gov]
• 2. Method Transfer, Partial Validation, and Cross Validation: Recommendations for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmonization Team - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Fast and Simple LC-MS/MS Method for Rifampicin Quantification in Human Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. japsonline.com [japsonline.com]